Cas no 89581-36-2 ( )
structure
Product Name:
CAS No:89581-36-2
MF:C6H5BrN2O
MW:201.020700216293
CID:993794
PubChem ID:352597
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 4-bromopyridine-3-carboxamide
- NSC527176
- 89581-36-2
- EN300-170575
- SCHEMBL1379680
- NSC-527176
- DTXSID80326351
- 4-Bromonicotinamide
- DS-014911
-
-
- Inchi： 1S/C6H5BrN2O/c7-5-1-2-9-3-4(5)6(8)10/h1-3H,(H2,8,10)
- InChI Key： QIGQCXFDOXURPZ-UHFFFAOYSA-N
- SMILES： BrC1C=CN=CC=1C(N)=O
Computed Properties
- Exact Mass: 199.959
- Monoisotopic Mass: 199.959
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 56Ų
Experimental Properties
- Density: 1.71
- Boiling Point: 334.3°C at 760 mmHg
- Flash Point: 156°C
- Refractive Index: 1.613
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P027UFY-50mg |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 50mg |
$300.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-100mg |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 100mg |
$418.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-250mg |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 250mg |
$588.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-500mg |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 500mg |
$888.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-1g |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 1g |
$1122.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-2.5g |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 2.5g |
$2139.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-5g |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 5g |
$3134.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-10g |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 10g |
$4614.00 | 2024-04-20 |
Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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